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Compound of Interest

Compound Name: Tolpyralate

Cat. No.: B1419106

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of tolpyralate tank mixes
against pre-packaged herbicide blends, supported by experimental data. The information is
intended to assist researchers and scientists in evaluating weed management strategies in
corn and cereals.

Executive Summary

Tolpyralate, a 4-hydroxyphenyl-pyruvate dioxygenase (HPPD) inhibitor, demonstrates robust
performance in controlling a wide spectrum of broadleaf and grass weeds when used in tank
mixes, particularly with atrazine in corn and bromoxynil in cereals. These tank mixes offer the
flexibility to adjust partner herbicides and their rates to target specific weed pressures. Pre-
packaged blends containing tolpyralate, such as Tolvera™ (tolpyralate + bromoxynil), provide
convenience and have shown comparable or, in some cases, improved performance over tank-
mixed equivalents, especially in grass weed control. However, direct comparative studies
between tolpyralate tank mixes and other commercially available pre-packaged blends in corn
are limited in the public scientific literature. This guide synthesizes available data to draw
objective comparisons.

Performance of Tolpyralate Tank Mixes in Corn
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Tolpyralate is frequently tank-mixed with atrazine for post-emergence weed control in corn.
This combination leverages the synergistic or additive effects of two different modes of action
(HPPD and PSII inhibition) to broaden the weed control spectrum and enhance efficacy.

Key Findings:

e Broad Spectrum Control: A tank mix of tolpyralate and atrazine provides effective control of
numerous annual broadleaf and grass weeds.[1][2][3]

e Synergistic Effects: The addition of atrazine to tolpyralate significantly reduces the effective
dose of tolpyralate required for 90% control of several weed species, indicating a
synergistic relationship.[1]

o Enhanced Grass Control: The addition of a grass herbicide, such as acetochlor or
dimethenamid-p, to a tolpyralate + atrazine tank mix can further improve the control of
annual grasses like barnyardgrass and foxtail species.[4]

o Comparison with other HPPD Tank Mixes: In a field study, a tank mix of tolpyralate (30 and
100 g a.i. ha-1) and atrazine (1,000 and 2,000 g a.i. ha-1) demonstrated effective control of
grasses (81-99%), Bidens pilosa (94-99%), and Amaranthus spp. (93-99.8%). This
performance was comparable to tank mixes of mesotrione + atrazine and tembotrione +
atrazine.[2]

Table 1: Efficacy of Tolpyralate + Atrazine Tank Mix on Various Weed Species in Corn
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. Tolpyralate Atrazine Rate Control
Weed Species . . . Reference
Rate (g a.i./ha) (g a.i./ha) Efficacy (%)
Common
Waterhemp
11-17 560 90 [1]
(Amaranthus
rudis)
Common
Lambsquarters
_ 11-17 560 90 [1]
(Chenopodium
album)
Velvetleaf
(Abutilon 11-17 560 90 [1]
theophrasti)
Henbit (Lamium
, 11-17 560 90 [1]
amplexicaule)
Grasses
N 30-100 1,000 - 2,000 81-99 [2]
(unspecified)
Bidens pilosa 30 - 100 1,000 - 2,000 94 - 99 [2]
Amaranthus spp. 30 - 100 1,000 - 2,000 93-99.8 [2]
Barnyardgrass
(Echinochloa 30 560 78 [4]
crus-galli)
Green/Giant
Foxtail (Setaria 30 560 69 [4]

spp.)

Performance of Tolpyralate + Bromoxynil in Cereals:
Tank Mix vs. Pre-packaged Blend

A pre-packaged formulation of tolpyralate and bromoxynil (trade name: Tolvera™) is available
for weed control in cereals. Studies have compared the efficacy of this premix to a tank mix of
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the same active ingredients.
Key Findings:

o Improved Efficacy over Stand-alone Components: Tank-mixing tolpyralate and bromoxynil
improves broadleaf (60-100%) and grass (45-94%) weed control compared to the individual
components.[5][6]

e Premix vs. Tank Mix: The pre-packaged blend of tolpyralate and bromoxynil provided similar
broadleaf weed control but better grass weed control compared to the tank-mix
combinations.[5][6] This could be attributed to the presence of surfactants in the premix
formulation.

o Synergistic and Additive Effects: An additive or synergistic effect between tolpyralate and
bromoxynil has been observed for several weed species, including kochia, chickweed, wild
mustard, corn poppy, barnyardgrass, green foxtail, and fall panicum.[5][6]

o Comparison with other Commercial Premixes: In a study in spring wheat, Tolvera™
(tolpyralate + bromoxynil) provided kochia control similar to Huskie FX (bromoxynil +
fluroxypyr + pyrasulfotole) and Batalium Amped (fluroxypyr + flucarbazone + bromoxynil),
and greater control than Talinor (bicyclopyrone + bromoxynil).[7] Wild buckwheat control was
greater with Huskie FX or Batalium Amped compared to Tolvera™ alone.[7]

Table 2: Efficacy of Tolpyralate + Bromoxynil (Tank Mix vs. Premix) on Various Weed Species
in Cereals
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Tolpyralate Bromoxynil
Weed . Control
. Rate (g Rate (g Formulation . Reference
Species . . Efficacy (%)
a.i./ha) a.i./ha)
Broadleaf )
Tank Mix &
Weeds 15 150 ) >95 [5][6]
Premix
(general)
Green Foxtail
) Tank Mix &
(Setaria 15 150 ] >90 [5][6]
o Premix
viridis)
Barnyardgras
s Tank Mix &
_ 15 150 _ >90 [5][6]
(Echinochloa Premix
crus-galli)
Large
Crabgrass Tank Mix &
o 15 150 _ >90 [5]I6]
(Digitaria Premix
sanguinalis)
Kochia
_ 11 oz/A _ .
(Kochia - Premix Not specified [7]
) (Tolvera)
scoparia)
Kochia
] 14.7 oz/A ) »
(Kochia - Premix Not specified [7]
] (Tolvera)
scoparia)
Common
Lambsquarter Similar
11 & 14.7 _
S - Premix across [7]
] o0z/A (Tolvera)
(Chenopodiu treatments
m album)
wild
Buckwheat 14.7 oz/A _ Greater than
- Premix [7]
(Polygonum (Tolvera) 11 oz/Arate
convolvulus)
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Experimental Protocols

Methodology for Tolpyralate + Atrazine Efficacy Trials in Corn

o Experimental Design: Field studies were conducted using a randomized complete block
design with four replications.

o Treatments: Tolpyralate was applied at various rates (e.g., 0, 5, 20, 29, 40, 50, and 100 g
a.i. ha-1) alone or in a tank mix with a constant rate of atrazine (e.g., 560 g a.i. ha-1).[1]
Another study compared tolpyralate (30 and 100 g a.i. ha-1) tank-mixed with atrazine (1,000
and 2,000 g a.i. ha-1) to other HPPD inhibitor tank mixes.[2]

» Application: Herbicides were applied post-emergence when corn was at the V2 stage and
weeds were at a specified height.

» Data Collection: Weed control was visually assessed at various intervals after application
(e.g., 30 and 60 days after treatment). Crop injury was also visually rated. Crop yield was
determined at the end of the season.

» Statistical Analysis: Data were subjected to analysis of variance (ANOVA), and means were
compared using an appropriate test (e.g., Tukey's test at p<0.05).[2]

Methodology for Tolpyralate + Bromoxynil Efficacy Trials in Cereals

» Experimental Design: Greenhouse trials were conducted in a randomized complete block
design with four replications.

o Treatments: Combinations of tolpyralate and bromoxynil at a 1:10 ratio (3.75 + 37.5, 7.5 +
75, 11.25 + 112.5, and 15 + 150 g a.i. ha-1) were tested as both tank-mixes and a pre-
packaged formulation. Stand-alone treatments of each herbicide were also included.[5][6] A
field trial in spring wheat compared two rates of the tolpyralate + bromoxynil premix
(Tolvera™) with other commercial herbicides.[7]

o Application: Herbicides were applied when weeds were 2 to 3 inches in height.

o Data Collection: Weed control was assessed at 2 and 4 weeks after treatment.[7]
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 Statistical Analysis: The expected weed control for tank mixes was calculated using Colby's
equation, and observed values were compared to expected values to determine synergistic,
additive, or antagonistic effects.

Visualizations

Mode of Action of Tolpyralate

Tolpyralate is an inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). This
enzyme is a key component in the biochemical pathway that synthesizes plastoquinone, a vital
cofactor for carotenoid biosynthesis. By inhibiting HPPD, tolpyralate disrupts the production of
carotenoids. Carotenoids protect chlorophyll from photo-oxidation. In the absence of
carotenoids, chlorophyll is destroyed by sunlight, leading to the characteristic bleaching
symptoms in susceptible weeds, followed by necrosis and death.

Tyrosine }—»

4-Hydroxyphenylpyruvate
(HPPA)

Click to download full resolution via product page

Caption: Tolpyralate's mode of action via HPPD enzyme inhibition.

Experimental Workflow for Herbicide Efficacy Comparison
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Caption: Generalized workflow for comparative herbicide efficacy trials.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1419106?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tolpyralate Tank Mixes vs. Pre-packaged Herbicide
Blends: A Comparative Performance Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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versus-pre-packaged-herbicide-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1419106?utm_src=pdf-custom-synthesis
https://www.ccsenet.org/journal/index.php/jas/article/view/0/36796
https://www.ccsenet.org/journal/index.php/jas/article/view/0/36796
https://www.researchgate.net/publication/383220603_Efficacy_of_tolpyralate_to_control_weeds_in_corn_post-emergence
https://www.researchgate.net/publication/328031729_Tolpyralate_Applied_Alone_and_With_Atrazine_for_Weed_Control_in_Corn
https://www.researchgate.net/publication/373676647_Weed_control_in_corn_with_tolpyralate_and_atrazine_plus_grass_herbicides
https://www.cambridge.org/core/journals/weed-technology/article/weed-control-and-crop-safety-with-premixed-tolpyralate-and-bromoxynil-on-cereals/D2ED23831993EFACE9D41E47EAE18C38
https://www.cambridge.org/core/journals/weed-technology/article/weed-control-and-crop-safety-with-premixed-tolpyralate-and-bromoxynil-on-cereals/D2ED23831993EFACE9D41E47EAE18C38
https://www.researchgate.net/publication/390150556_Weed_control_and_crop_safety_with_premixed_tolpyralate_and_bromoxynil_in_cereals
https://www.ndsu.edu/agriculture/sites/default/files/2025-01/03-%20Evaluation%20of%20Tolvera%20for%20Weed%20Control%20in%20Spring%20Wheat.pdf
https://www.benchchem.com/product/b1419106#performance-of-tolpyralate-tank-mixes-versus-pre-packaged-herbicide-blends
https://www.benchchem.com/product/b1419106#performance-of-tolpyralate-tank-mixes-versus-pre-packaged-herbicide-blends
https://www.benchchem.com/product/b1419106#performance-of-tolpyralate-tank-mixes-versus-pre-packaged-herbicide-blends
https://www.benchchem.com/product/b1419106#performance-of-tolpyralate-tank-mixes-versus-pre-packaged-herbicide-blends
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1419106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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